Cas no 1338651-82-3 (6,8-difluoro-4-methoxyquinoline-2-carboxylic acid)
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,8-difluoro-4-methoxyquinoline-2-carboxylic acid
- 1338651-82-3
- 6,8-difluoro-4-methoxy-2-quinolinecarboxylic acid
- STL284662
- AKOS015830828
- BS-3042
- 6,8-difluoro-4-methoxyquinoline-2-carboxylicacid
- SB69665
-
- MDL: MFCD21086556
- Inchi: 1S/C11H7F2NO3/c1-17-9-4-8(11(15)16)14-10-6(9)2-5(12)3-7(10)13/h2-4H,1H3,(H,15,16)
- InChI Key: LEMSICSKYHTPOY-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC2=C(C=C(C(=O)O)N=C21)OC)F
Computed Properties
- Exact Mass: 239.03939941Da
- Monoisotopic Mass: 239.03939941Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 349.5±37.0 °C at 760 mmHg
- Flash Point: 165.2±26.5 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM224199-10g |
6,8-Difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 95% | 10g |
$888 | 2021-08-04 | |
| Chemenu | CM224199-1g |
6,8-Difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 95% | 1g |
$529 | 2024-08-02 | |
| TRC | D454463-5mg |
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D454463-10mg |
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D454463-50mg |
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 50mg |
$ 275.00 | 2022-06-05 | ||
| A2B Chem LLC | AI30618-1mg |
6,8-Difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | >97% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI30618-5mg |
6,8-Difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | >97% | 5mg |
$214.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847684-1g |
6,8-Difluoro-4-methoxyquinoline-2-carboxylic acid |
1338651-82-3 | 98% | 1g |
¥4859.00 | 2024-08-09 |
6,8-difluoro-4-methoxyquinoline-2-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 6,8-difluoro-4-methoxyquinoline-2-carboxylic acid
6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid (CAS No. 1338651-82-3)
6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid is a structurally complex organic compound with significant potential in various fields of research and application. This compound, identified by the CAS registry number 1338651-82-3, belongs to the quinoline family of heterocyclic aromatic compounds, which are widely studied for their unique chemical properties and biological activities.
The molecular structure of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid is characterized by a quinoline ring system with fluorine atoms at positions 6 and 8, a methoxy group at position 4, and a carboxylic acid group at position 2. This combination of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.
Recent studies have highlighted the potential of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid in drug discovery and development. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, due to its planar structure and electron-deficient aromatic ring. The presence of fluorine atoms further enhances the compound's lipophilicity and bioavailability, which are critical factors in drug design.
In addition to its pharmacological applications, 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored the compound's ability to act as an electron acceptor in organic semiconductors, leveraging its high electron-deficiency to improve device performance.
The synthesis of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Various methods have been reported in the literature, including Friedländer synthesis and Skraup synthesis, each offering different advantages in terms of yield and purity. The introduction of fluorine atoms at positions 6 and 8 is often achieved through electrophilic substitution reactions or directed metallation techniques.
One of the most recent advancements in the study of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid involves its application as a precursor for bioactive molecules. By modifying the substituents on the quinoline ring, researchers have been able to create derivatives with enhanced selectivity and potency against specific biological targets. For instance, derivatives with modified methoxy groups have shown improved inhibitory activity against kinases involved in cancer progression.
The structural versatility of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid also makes it an attractive candidate for use in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables it to self-assemble into ordered nanostructures under certain conditions. These nanostructures have potential applications in drug delivery systems and sensors.
In terms of environmental impact, 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully understand its environmental fate and potential risks.
The continued exploration of 6,8-Difluoro-4-Methoxyquinoline-2-Carboxylic Acid across diverse scientific disciplines underscores its importance as a versatile building block for chemical innovation. As new synthetic methods are developed and novel applications are discovered, this compound is expected to play an increasingly significant role in advancing both basic science and applied technologies.
1338651-82-3 (6,8-difluoro-4-methoxyquinoline-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)